Cas no 716364-67-9 (1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine)

• Product Name: 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine
• CAS No: 716364-67-9
• MF: C₁₄H₁₉ClN₅OP
• MW: 339.760321855545
• CID: 5447174
• PubChem ID: 6418226
• Update Time: 2025-07-23

1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine Chemical and Physical Properties

Names and Identifiers

• HMS1782I17
• Z56790385
• 1-[[1-(6-chloropyridazin-3-yl)imidazol-2-yl]-methylphosphoryl]azepane
• 1-{[1-(6-chloropyridazin-3-yl)-1H-imidazol-2-yl](methyl)phosphoroso}azepane
• 716364-67-9
• AKOS030696440
• EN300-26615029
• 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine

• Inchi： 1S/C14H19ClN5OP/c1-22(21,19-9-4-2-3-5-10-19)14-16-8-11-20(14)13-7-6-12(15)17-18-13/h6-8,11H,2-5,9-10H2,1H3
• InChI Key： FJHHVNKJOZFAFX-UHFFFAOYSA-N
• SMILES： N1(P(C2N(C3=NN=C(Cl)C=C3)C=CN=2)(C)=O)CCCCCC1

Computed Properties

• Exact Mass: 339.1015749g/mol
• Monoisotopic Mass: 339.1015749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.4±60.0 °C(Predicted)
• pka: 0.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine

Comprehensive Analysis of 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine (CAS No. 716364-67-9)

The compound 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine (CAS No. 716364-67-9) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique molecular structure, featuring a 6-chloro-3-pyridazinyl moiety and a hexahydro-1H-azepine ring, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most frequently searched questions regarding 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine revolves around its potential applications in crop protection and pest management. With the increasing global demand for sustainable agricultural practices, researchers are actively investigating the efficacy of this compound as a neonicotinoid alternative. Its imidazole and pyridazine components are known to interact with insect nervous systems, making it a promising candidate for next-generation insecticides. Recent studies have highlighted its low environmental persistence, which aligns with the growing emphasis on eco-friendly agrochemicals.

In the realm of medicinal chemistry, CAS No. 716364-67-9 has been explored for its potential as a kinase inhibitor. The phosphinyl group in its structure allows for selective binding to enzymatic targets, particularly those involved in cell signaling pathways. This has sparked interest in its application for cancer therapeutics, with preliminary studies suggesting inhibitory effects on tumor proliferation. However, further clinical validation is required to ascertain its safety and efficacy in human trials.

The synthesis of 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine involves a multi-step process, often requiring catalyzed cross-coupling reactions to achieve high yields. Researchers have optimized protocols to enhance the purity and scalability of this compound, addressing concerns related to industrial production. Its stability under varying pH conditions has also been a focal point, particularly for formulations intended for agricultural use.

From an environmental impact perspective, the degradation products of CAS No. 716364-67-9 have been scrutinized to ensure compliance with regulatory standards. Studies indicate that its metabolites exhibit minimal toxicity to non-target organisms, a critical factor in its adoption for integrated pest management systems. This aligns with the broader shift toward green chemistry principles in chemical design.

In conclusion, 1-[[1-(6-Chloro-3-pyridazinyl)-1H-imidazol-2-yl]methylphosphinyl]hexahydro-1H-azepine represents a versatile compound with dual applications in agriculture and pharmaceuticals. Its structural complexity and functional diversity continue to inspire innovative research, positioning it as a key player in the development of next-generation bioactive agents. As scientific inquiry progresses, this compound is likely to remain at the forefront of discussions on sustainable chemistry and targeted therapeutics.